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Compound of Interest

Compound Name: NCGC00029283

Cat. No.: B10828416

For researchers, scientists, and drug development professionals utilizing NCGC00029283, a
Werner syndrome helicase-nuclease (WRN) helicase inhibitor, adherence to proper disposal
protocols is crucial for maintaining laboratory safety and environmental compliance. This guide
provides essential, step-by-step information for the safe handling and disposal of this
compound.

While specific institutional and local regulations must always be followed, the general
procedure for the disposal of NCGC00029283, which is not classified as a hazardous
substance, involves professional waste management services. This ensures that even non-
hazardous chemical waste is handled in a manner that minimizes environmental impact.

Summary of Disposal and Safety Information

The following table summarizes key information regarding the handling and disposal of
NCGC00029283.
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Parameter Information Source

Chemical Name NCGC00029283 MedchemExpress
Synonyms WRN Helicase Inhibitor MedchemExpress
CAS Number 714240-31-0 MedchemExpress

Hazard Classification

Not a hazardous substance or

mixture

Based on similar compound
SDS

Primary Disposal Method

Contact a licensed
professional waste disposal

service.

Based on similar compound
SDS

Contaminated Packaging

Dispose of as unused product

in accordance with regulations.

Based on similar compound
SDS

Storage (Stock Solution)

-80°C for 6 months; -20°C for 1

month.

MedchemExpress

Experimental Protocols for Disposal

As NCGC00029283 is designated for disposal via a licensed professional service, there are no
experimental protocols for its degradation or neutralization within a standard laboratory setting.
The primary "protocol” is administrative and logistical, focusing on proper segregation, labeling,
and transfer of the waste material.

Disposal Workflow

The logical workflow for the proper disposal of NCGC00029283 is outlined in the diagram
below. This process ensures that the waste is handled safely from the point of generation to its
final disposal by a certified entity.
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Waste Generation & Segregation
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(Unused solid, solutions, contaminated labware)
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Labeled, and Sealed Waste Container

afe transport

Waste Storage & Documentation

Store Waste Container in a
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ecord keeping

Maintain Accurate Waste Log
(Quantity, Date, Composition)

Request service

Professiongal Disposal

Schedule Waste Pickup with
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Transfer Custody of Waste

with Completed Documentation

Obtain and File Certificate
of Disposal

Click to download full resolution via product page

Caption: Workflow for the disposal of NCGC00029283.
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Step-by-Step Disposal Procedures

 l|dentification and Segregation:

o lIdentify all waste streams containing NCGC00029283. This includes unused solid
compound, expired solutions (e.g., in DMSO), and contaminated labware (e.g., pipette
tips, tubes, gloves).

o Segregate this waste into a dedicated, chemically resistant, and clearly labeled waste
container. The label should include the chemical name ("NCGC00029283"), CAS number
(714240-31-0), and an indication that it is non-hazardous chemical waste.

» Container Management:

o Ensure the waste container is kept securely sealed when not in use to prevent spills or
evaporation.

o Do not mix NCGC00029283 waste with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

¢ Interim Storage:

o Store the sealed waste container in a designated and well-ventilated waste accumulation

area.

o Utilize secondary containment (e.g., a larger bin or tray) to mitigate the impact of any
potential leaks.

o Documentation:

o Maintain a detailed log of the waste being added to the container. This should include the
date, the amount of waste, and its composition (e.g., "NCGC00029283 in DMSQO").

» Arranging for Disposal:

o Contact your institution's EHS office or the designated chemical safety officer to arrange
for the collection of the chemical waste.
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o They will coordinate with a licensed professional waste disposal service for the final
removal and disposal of the material.

e Record Keeping:

o Retain all documentation related to the waste transfer and disposal, including any
manifests or certificates of disposal provided by the waste management company.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of NCGC00029283, contributing to a secure and responsible research environment.

 To cite this document: BenchChem. [Proper Disposal of NCGC00029283: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10828416#ncgc00029283-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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